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Compound of Interest

Compound Name: 2,3-Dimethylpyrazine

Cat. No.: B7768079

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2,3-
Dimethylpyrazine, including detailed operational and disposal plans. Adherence to these
guidelines is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification

2,3-Dimethylpyrazine is a flammable liquid and vapor that is harmful if swallowed, causes skin
irritation, and can cause serious eye damage.[1] It may also cause respiratory irritation.[1]

Hazard Classification Category
Flammable liquids Category 3
Acute toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 1

Specific target organ toxicity — single exposure
] o Category 3
(Respiratory tract irritation)

Physical and Chemical Properties
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Property Value

Molecular Formula C6HBN2

Molecular Weight 108.14 g/mol

Appearance Light yellow liquid

Boiling Point 156 °C

Flash Point 54 °C (129.2 °F) - closed cup
Density 1.011 g/mL at 25 °C

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for all personnel handling 2,3-
Dimethylpyrazine.

1. Engineering Controls:
» Work in a well-ventilated area, preferably within a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may be necessary for larger quantities or when there is a significant
splash hazard.

o Hand Protection: Wear chemically resistant gloves, such as Nitrile rubber (0.11mm thickness
is suggested in one source). Always inspect gloves for integrity before use and use proper
glove removal technique to avoid skin contact.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.
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» Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH-approved respirator with an organic vapor cartridge. For higher concentrations, a full-
face supplied-air respirator may be necessary.

3. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Do not breathe fumes or vapors.

o Keep the container tightly closed when not in use.

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.
» Use only non-sparking tools.

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.

Emergency Procedures
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Emergency Situation

Protocol

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15
minutes. Seek medical attention if irritation

OCcCurs.

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Immediately call a poison center or doctor.

Inhalation

Move the person to fresh air and keep at rest in
a position comfortable for breathing. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor immediately.

Fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide to extinguish. Wear
a self-contained breathing apparatus and full

protective gear.

Accidental Release

Evacuate personnel to a safe area. Remove all
sources of ignition. Ventilate the area. Absorb
the spill with inert material (e.g., sand,
vermiculite) and place it in a suitable, closed

container for disposal.

Disposal Plan

1. Waste Chemical Disposal:

» 2,3-Dimethylpyrazine and any solutions containing it should be disposed of as hazardous

waste.
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e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.

e Engage a licensed professional waste disposal service to dispose of this material.
o Observe all federal, state, and local environmental regulations.
2. Contaminated PPE and Materials Disposal:

» Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable regulations.

o Contaminated clothing should be removed immediately and washed before reuse.

» Do not reuse empty containers. Dispose of them as unused product.

Experimental Workflow: Handling and Use
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Workflow for Safe Handling of 2,3-Dimethylpyrazine
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Caption: A logical workflow for the safe handling of 2,3-Dimethylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b7768079?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJuemMxMmUzZnVkN3EwaHhnMWd6OGcxcjVpMWVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9WMjM0Nl81OTEwLTg5LTRfMiUyQzMtRGltZXRoeWxweXJhemluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX1YyMzQ2XzU5MTAtODktNF8yJTJDMy1EaW1ldGh5bHB5cmF6aW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--3adc078f3d8619ddcf447447d3fa2f83d5595ddc/MetaSci_V2346_5910-89-4_2,3-Dimethylpyrazine.pdf
https://www.benchchem.com/product/b7768079#personal-protective-equipment-for-handling-2-3-dimethylpyrazine
https://www.benchchem.com/product/b7768079#personal-protective-equipment-for-handling-2-3-dimethylpyrazine
https://www.benchchem.com/product/b7768079#personal-protective-equipment-for-handling-2-3-dimethylpyrazine
https://www.benchchem.com/product/b7768079#personal-protective-equipment-for-handling-2-3-dimethylpyrazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7768079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

